Cas no 2228242-57-5 (1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine
• CAS No: 2228242-57-5
• MF: C₁₄H₁₄F₃NO
• MW: 269.262274265289
• CID: 5922169
• PubChem ID: 165712666
• Update Time: 2025-06-09

1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine
• EN300-1974763
• 2228242-57-5

• Inchi： 1S/C14H14F3NO/c1-19-12-7-6-9-4-2-3-5-10(9)11(12)8-13(18)14(15,16)17/h2-7,13H,8,18H2,1H3
• InChI Key： RPMSIGQKRRRVKH-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=C2C=CC=CC=12)OC)N)(F)F

Computed Properties

• Exact Mass: 269.10274856g/mol
• Monoisotopic Mass: 269.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine (CAS No: 2228242-57-5)

1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine, identified by the CAS number 2228242-57-5, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine atoms and a methoxynaphthalene moiety in its structure imparts distinct electronic and steric characteristics, which can influence its biological activity and interactions with biological targets.

The fluorine atoms in the molecule play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a well-documented strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and alter lipophilicity. In the case of 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine, the trifluoromethyl group (CF₃) is particularly noteworthy for its ability to increase the compound's binding affinity to enzymes and receptors. This phenomenon is often attributed to the strong electron-withdrawing effect of fluorine, which can stabilize positive charges and improve interactions with negatively charged residues in biological targets.

The methoxynaphthalene moiety in the molecule contributes to its aromaticity and potential for π-stacking interactions, which are important for molecular recognition in biological systems. Naphthalene derivatives are widely studied due to their role as bioisosteres of benzene rings, offering similar spatial and electronic properties with potentially enhanced solubility or metabolic stability. The methoxy group further modifies the electronic distribution of the naphthalene ring, influencing its reactivity and interaction with biological targets.

Recent research has highlighted the potential of 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine as a scaffold for developing novel therapeutic agents. Studies have demonstrated its utility in modulating enzyme activity and receptor binding. For instance, researchers have explored its interaction with various kinases and proteases, where the combination of fluorine substitution and naphthalene moiety has been shown to enhance binding affinity and selectivity. These findings suggest that 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine could serve as a valuable building block for designing small-molecule inhibitors with therapeutic potential.

In addition to its kinase-targeting applications, the compound has shown promise in other areas of medicinal chemistry. Its structural features make it a suitable candidate for developing molecules with enhanced solubility and bioavailability. The fluorinated aliphatic chain can improve lipophilicity while maintaining metabolic stability, making it an attractive candidate for oral administration. Furthermore, the methoxynaphthalene group can facilitate interactions with hydrophobic pockets in biological targets, enhancing overall binding efficacy.

The synthesis of 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amine presents unique challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the naphthalene core, while fluorination methods have been refined to introduce fluorine atoms at specific positions with high selectivity. These advancements have opened new avenues for exploring the synthetic pathways of similar fluorinated amine derivatives.

From a computational chemistry perspective, 1,1,1-trifluoro-3-(2-methoxynaphthalen-1-yl)propan-2-amino has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular dynamics simulations have helped elucidate its interactions with biological targets. These computational studies have been instrumental in guiding experimental design and optimizing molecular properties for improved pharmacological activity.

The pharmacological profile of CAS No: 2228242-57-5 is still under active investigation. Preclinical studies have begun to uncover its potential therapeutic applications across multiple disease areas. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. By modulating these enzymatic activities, it could potentially offer benefits in conditions such as arthritis or autoimmune disorders. Additionally, its structural motifs suggest potential applications in oncology by targeting kinases involved in cancer cell proliferation.

The future directions for research on 1, trifluoro-3( ).-)()))>amino(CAS No: 2228242-57-5)> include further optimization of its pharmacokinetic properties through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques， researchers aim to identify analogs with improved potency、selectivity，and reduced toxicity。 These efforts are expected to contribute significantly to the development of novel therapeutic agents based on this promising scaffold。